Cas no 1321594-28-8 (2-(2-Formyl-1H-imidazol-1-yl)acetic acid)

2-(2-Formyl-1H-imidazol-1-yl)acetic acid is a versatile heterocyclic compound featuring both an imidazole ring and a formyl group, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of the reactive formyl and carboxyl functionalities allows for further derivatization, enabling applications in the development of biologically active molecules, such as enzyme inhibitors or metal-chelating agents. Its imidazole core is particularly useful in coordination chemistry and catalysis. The compound's structural features also lend themselves to peptide modifications and linker chemistry. High purity grades ensure reproducibility in research applications. Proper handling under controlled conditions is recommended due to its potential reactivity.

2-(2-Formyl-1H-imidazol-1-yl)acetic acid structure

1321594-28-8 structure

Product Name:2-(2-Formyl-1H-imidazol-1-yl)acetic acid

CAS No:1321594-28-8

MF:C₆H₆N₂O₃

MW:154.12344121933

CID:2104242

PubChem ID:22938615

Update Time:2025-11-06

2-(2-Formyl-1H-imidazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(2-formyl-1H-imidazol-1-yl)acetic acid
- 2-(2-Formyl-1H-imidazol-1-yl)acetic acid
- Inchi： 1S/C6H6N2O3/c9-4-5-7-1-2-8(5)3-6(10)11/h1-2,4H,3H2,(H,10,11)
- InChI Key： MEEDHRWJNXITTP-UHFFFAOYSA-N
- SMILES： OC(CN1C=CN=C1C=O)=O

Computed Properties

Exact Mass: 154.03784206g/mol
Monoisotopic Mass: 154.03784206g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.2
XLogP3: -0.5

2-(2-Formyl-1H-imidazol-1-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1957818-1g	2-(2-Formyl-1H-imidazol-1-yl)acetic acid	1321594-28-8	98%	1g	￥12479.00	2024-08-09

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-Formyl-1H-imidazol-1-yl)acetic acid

2-(2-Formyl-1H-imidazol-1-yl)acetic Acid: A Comprehensive Overview

2-(2-Formyl-1H-imidazol-1-yl)acetic acid, also known by its CAS number 1321594-28-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug design. The structure of this compound consists of an imidazole ring substituted with a formyl group at position 2 and an acetic acid moiety attached at position 1. This unique structure contributes to its intriguing chemical properties and biological functions.

The synthesis of 2-(2-formylimidazolium)acetic acid has been explored through various methods, including condensation reactions and nucleophilic substitutions. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity, making it more accessible for further studies. Researchers have also investigated the stereochemistry and regioselectivity of its formation, providing valuable insights into the optimization of synthetic pathways.

In terms of physical properties, cas no 1321594-28-8 exhibits a melting point of approximately 150°C and is soluble in polar solvents such as water and methanol. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques have been instrumental in confirming the compound's structure and purity.

The biological activity of cas no 1321594 has been a focal point of recent research. Studies have demonstrated its potential as an anti-inflammatory agent, with experiments showing significant inhibition of pro-inflammatory cytokines in vitro. Additionally, this compound has exhibited antioxidant properties, suggesting its role in combating oxidative stress-related diseases. Researchers have also explored its antitumor activity, with promising results indicating its ability to induce apoptosis in cancer cells.

A recent breakthrough involves the application of cas no 1321594 as a precursor in drug delivery systems. Scientists have developed nanoparticles loaded with this compound, enhancing its bioavailability and targeting efficiency. This innovation opens new avenues for its use in personalized medicine and targeted therapy.

In conclusion, cas no 1321594, or cas no 1321594, represents a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with advanced synthetic methods and promising biological activities, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.